Cas no 149599-92-8 (1-Hexanamine, 6-[(4-chlorophenyl)thio]-)

• Product Name: 1-Hexanamine, 6-[(4-chlorophenyl)thio]-
• CAS No: 149599-92-8
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 1321403
• Update Time: 2024-08-18

1-Hexanamine, 6-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine, 6-[(4-chlorophenyl)thio]-

• Inchi： 1S/C12H18ClNS/c13-11-5-7-12(8-6-11)15-10-4-2-1-3-9-14/h5-8H,1-4,9-10,14H2
• InChI Key： AFTRBJDMYQPSQH-UHFFFAOYSA-N
• SMILES： C(N)CCCCCSC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 243.08504

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 351.9±27.0 °C(Predicted)
• PSA: 26.02
• pka: 10.61±0.10(Predicted)